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Compound of Interest

Compound Name: 4-Octyne

Cat. No.: B155765 Get Quote

4-Octyne, with the chemical formula C₈H₁₄, is a symmetrical internal alkyne.[4] Its

thermodynamic properties are crucial for understanding its behavior in chemical reactions and

physical processes.

Physical Properties
A summary of the key physical properties of 4-octyne is presented in Table 1.

Table 1: Physical Properties of 4-Octyne

Property Value Unit Source(s)

Molecular Formula C₈H₁₄ - [1][2][3][4]

Molar Mass 110.20 g·mol⁻¹ [4]

Appearance Colorless liquid - [4][5]

Density (at 25 °C) 0.751 g/mL [4][6]

Melting Point -103 °C [4][6]

170 K [3][4]

Boiling Point 131-132 °C [4][6]

404-405 K [3][4]

Enthalpy and Phase Change Data
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The enthalpy values associated with formation and phase transitions are critical for energy

balance calculations. The available experimental data for 4-octyne are summarized in Table 2.

Table 2: Enthalpy and Phase Change Data for 4-Octyne

Property Value Unit Phase Source(s)

Standard

Enthalpy of

Formation (ΔfH°)

60.1 ± 2.1 kJ/mol Gas [2]

Enthalpy of

Vaporization

(ΔvapH)

39.6 kJ/mol Liquid to Gas [3]

Enthalpy of

Reaction

(Hydrogenation)

(ΔrH°)

-268.7 ± 1.1 kJ/mol Liquid [1][7]

-262.8 ± 0.67 kJ/mol Liquid [1][7]

-263 kJ/mol Liquid [1][7]

Estimated Thermodynamic Properties
Direct experimental data for standard entropy, Gibbs free energy of formation, and heat

capacity for 4-octyne are not readily available in the searched literature. However, these

properties can be estimated using group contribution methods, which are widely accepted for

their predictive accuracy for organic compounds.

Table 3: Estimated Thermodynamic Properties of 4-Octyne
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Property Estimated Value Unit Phase

Standard Molar

Entropy (S°)
385.52 J/(mol·K) Gas

Standard Gibbs Free

Energy of Formation

(ΔfG°)

209.6 kJ/mol Gas

Liquid Heat Capacity

(Cp)
215.3 J/(mol·K) Liquid

Enthalpy of Fusion

(ΔfusH)
18.7 kJ/mol Solid to Liquid

Disclaimer: The values in Table 3 are estimates derived from group contribution methods and

should be used with an understanding of their theoretical basis.

Experimental Protocols
While specific experimental protocols for determining all thermodynamic properties of 4-octyne
were not found, this section outlines the general, well-established methodologies used for such

measurements on liquid organic compounds.

Determination of Enthalpy of Formation (ΔfH°)
The standard enthalpy of formation of a liquid organic compound like 4-octyne is typically

determined using combustion calorimetry.

Methodology:

A precisely weighed sample of 4-octyne is placed in a sample holder within a combustion

bomb.

The bomb is sealed and pressurized with a high-purity oxygen atmosphere.

The bomb is submerged in a known mass of water in a calorimeter.

The temperature of the water is monitored until it reaches a steady state.
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The sample is ignited via an electrical fuse.

The temperature change of the water is carefully recorded until a final steady state is

reached.

The heat released by the combustion reaction is calculated from the temperature change

and the heat capacity of the calorimeter system.

The standard enthalpy of combustion is then determined, and from this, the standard

enthalpy of formation is calculated using Hess's Law.

Determination of Enthalpy of Vaporization (ΔvapH)
The enthalpy of vaporization can be determined using various techniques, including differential

scanning calorimetry (DSC) or by measuring the vapor pressure as a function of temperature

and applying the Clausius-Clapeyron equation.

Methodology (DSC):

A small, accurately weighed sample of 4-octyne is hermetically sealed in a DSC pan.

An empty, sealed pan is used as a reference.

The sample and reference pans are heated in the DSC instrument at a constant rate.

The heat flow to the sample is measured relative to the reference.

A distinct endothermic peak is observed at the boiling point, the area of which is proportional

to the enthalpy of vaporization.

The instrument is calibrated with a standard of known enthalpy of vaporization to quantify the

result for 4-octyne.

Determination of Heat Capacity (Cp)
Adiabatic calorimetry is a precise method for determining the heat capacity of a liquid.

Methodology:
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A known mass of 4-octyne is placed in a sample cell within an adiabatic calorimeter.

The sample is heated with a precisely measured amount of electrical energy.

The resulting temperature increase is measured with a high-precision thermometer.

The heat capacity is calculated by dividing the input energy by the temperature change and

the molar amount of the sample.

This process is repeated over a range of temperatures to determine the temperature

dependence of the heat capacity.

Visualization of Thermodynamic Property
Determination Workflow
The following diagram illustrates the general workflow for the experimental determination and

subsequent utilization of the thermodynamic properties of a chemical compound like 4-octyne.
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Workflow for Thermodynamic Property Determination and Application
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Relationship Between Core Thermodynamic Properties

Enthalpy (H)

Gibbs Free Energy (G)

G = H - TS

Entropy (S) Temperature (T)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Core Thermodynamic Properties of 4-Octyne].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155765#thermodynamic-properties-of-4-octyne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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